Cas no 86098-42-2 (2-(2-methylphenoxy)propanohydrazide)

• Product Name: 2-(2-methylphenoxy)propanohydrazide
• CAS No: 86098-42-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD03423128
• CID: 1067491
• PubChem ID: 3688471
• Update Time: 2025-05-24

2-(2-methylphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolyloxy)propanehydrazide
• 2-(2-methylphenoxy)propanehydrazide
• 2-(2-Methylphenoxy)propanohydrazide
• AKOS000305730
• CS-0317076
• MFCD03423128
• DTXSID10395070
• SB86335
• VS-04895
• 86098-42-2
• Oprea1_774937
• AKOS B015246
• BBL015302
• STK415259
• ALBB-002591
• 2-(2-methylphenoxy)propanohydrazide

• MDL： MFCD03423128
• Inchi： 1S/C10H14N2O2/c1-7-5-3-4-6-9(7)14-8(2)10(13)12-11/h3-6,8H,11H2,1-2H3,(H,12,13)
• InChI Key： RNXKTJYPOWKABK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C(C(NN)=O)C

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 391.4±25.0 °C at 760 mmHg
• Flash Point: 206.9±25.9 °C
• PSA: 64.35000
• LogP: 1.84340

2-(2-methylphenoxy)propanohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-methylphenoxy)propanohydrazide

2-(2-Methylphenoxy)Propanohydrazide: A Comprehensive Overview

The compound with CAS No. 86098-42-2, commonly referred to as 2-(2-methylphenoxy)propanohydrazide, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, agrochemicals, and material science. In this article, we delve into the structural properties, synthesis methods, applications, and recent advancements related to 2-(2-methylphenoxy)propanohydrazide.

2-(2-Methylphenoxy)propanohydrazide is an organic compound with the molecular formula C11H15N3O. Its structure comprises a phenoxy group attached to a propane chain, which is further connected to a hydrazide functional group. The presence of the hydrazide group (-NHNH2) makes this compound highly reactive, enabling it to participate in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

The synthesis of 2-(2-methylphenoxy)propanohydrazide involves a multi-step process that typically begins with the preparation of the corresponding phenoxypropane derivative. This is followed by the introduction of the hydrazide group through a nucleophilic substitution reaction. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining high yields.

One of the most promising applications of 2-(2-methylphenoxy)propanohydrazide lies in its use as an intermediate in drug discovery. The hydrazide group is known to form stable bonds with carbonyl compounds, making it an ideal candidate for the synthesis of bioisosteres and heterocyclic compounds. Recent research has focused on its role in developing anti-inflammatory and anti-cancer agents. For example, a team at the University of California reported that derivatives of 2-(2-methylphenoxy)propanohydrazide exhibit potent inhibitory activity against COX-2 enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmaceutical applications, 2-(2-methylphenoxy)propanohydrazide has also found utility in agrochemicals. Its ability to act as a precursor in the synthesis of fungicides and herbicides has made it a valuable compound in crop protection. A study conducted by researchers at Syngenta AG highlighted its role in developing next-generation pesticides with improved efficacy and reduced environmental impact.

The toxicological profile of 2-(2-methylphenoxy)propanohydrazide is another area that has received significant attention. While preliminary studies suggest that it exhibits low toxicity at therapeutic doses, further research is required to fully understand its long-term effects on human health and the environment. Regulatory agencies have emphasized the need for comprehensive safety assessments before its widespread use in commercial products.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in expanding our understanding of 2-(2-methylphenoxy)propanohydrazide's properties. Machine learning algorithms are being employed to predict its reactivity under different conditions, enabling faster discovery of novel applications. Furthermore, green chemistry approaches are being explored to develop more sustainable methods for its synthesis.

In conclusion, CAS No. 86098-42-2, or 2-(2-methylphenoxy)propanohydrazide, stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile reactivity make it an invaluable tool across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both scientific and industrial advancements.